2,4-Dimethyl-6-nitroquinoline

• Molecular Formula: C11H10N2O2
• Molecular Weight: 202.21 g/mol
• IUPAC Name: 2,4-dimethyl-6-nitroquinoline
• InChI: InChI=1S/C11H10N2O2/c1-7-5-8(2)12-11-4-3-9(13(14)15)6-10(7)11/h3-6H,1-2H3
• InChI Key: ZOXBETWLPZLWTO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C=C(C=C2)[N+](=O)[O-])C

Description

2,4-Dimethyl-6-nitroquinoline is a nitrogen-containing heterocyclic aromatic compound. It belongs to the quinoline family, which is known for its wide range of applications in medicinal, synthetic organic, and industrial chemistry . The compound’s structure consists of a quinoline core with methyl groups at positions 2 and 4, and a nitro group at position 6.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,4-Dimethyl-6-nitroquinoline can be achieved through various methods. One common approach involves the nitration of 2,4-dimethylquinoline using nitric acid and sulfuric acid as nitrating agents . Another method includes the Friedländer synthesis, which involves the condensation of 2-aminobenzaldehyde with acetone in the presence of a catalyst .

Industrial Production Methods: Industrial production of this compound typically employs large-scale nitration processes. These processes are optimized for high yield and purity, often using continuous flow reactors to ensure consistent reaction conditions and efficient heat management .

Chemical Reactions Analysis

Types of Reactions: 2,4-Dimethyl-6-nitroquinoline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinoline N-oxide derivatives.

Reduction: Reduction of the nitro group can yield 2,4-dimethyl-6-aminoquinoline.

Substitution: Electrophilic substitution reactions can occur at the quinoline ring, allowing for further functionalization.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as iron powder or catalytic hydrogenation are used.

Substitution: Reagents like halogens and sulfonic acids are employed under acidic or basic conditions.

Major Products:

Oxidation: Quinoline N-oxide derivatives.

Reduction: 2,4-Dimethyl-6-aminoquinoline.

Substitution: Various substituted quinoline derivatives.

Scientific Research Applications

2,4-Dimethyl-6-nitroquinoline has numerous applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex quinoline derivatives.

Biology: The compound is used in studies related to DNA intercalation and enzyme inhibition.

Industry: The compound is used in the production of dyes, pigments, and agrochemicals.

Mechanism of Action

The exact mechanism of action of 2,4-Dimethyl-6-nitroquinoline is still under investigation. it is suggested that the compound might interact with DNA, disrupt bacterial cell membranes, and interfere with bacterial metabolism by inhibiting crucial enzymes . These interactions are believed to be mediated through the nitro group and the quinoline core, which facilitate binding to molecular targets.

Comparison with Similar Compounds

Quinoline: The parent compound with a similar structure but without the methyl and nitro groups.

2-Methylquinoline: Similar structure with a single methyl group at position 2.

6-Nitroquinoline: Similar structure with a nitro group at position 6.

Uniqueness: 2,4-Dimethyl-6-nitroquinoline is unique due to the presence of both methyl groups and a nitro group, which confer distinct chemical properties and reactivity. This combination allows for specific interactions in biological systems and makes it a valuable compound in various applications .